Cas no 1240621-52-6 (tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate
• CAS No: 1240621-52-6
• MF: C₁₀H₁₈F₂N₂O₂
• MW: 236.258929729462
• MDL: MFCD16990519
• CID: 1102842
• PubChem ID: 67054906
• Update Time: 2025-04-20

tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl 3-(difluoromethyl)piperazine-1-carboxylate
• D74047
• tert-butyl3-(difluoromethyl)piperazine-1-carboxylate
• 1240621-52-6
• CS-0079215
• SCHEMBL1498820
• DA-13810
• EN300-101981

• MDL： MFCD16990519
• Inchi： 1S/C10H18F2N2O2/c1-10(2,3)16-9(15)14-5-4-13-7(6-14)8(11)12/h7-8,13H,4-6H2,1-3H3
• InChI Key： LAVXOMKPCHCIBF-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(=O)OC(C)(C)C)CCN1)F

Computed Properties

• Exact Mass: 236.13363415g/mol
• Monoisotopic Mass: 236.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives